2,4-dinitrophenylcysteinyl disulfide
2,4-dinitrophenylcysteinyl disulfide
Brand Name:
Vulcanchem
CAS No.:
133694-79-8
VCID:
VC0236876
InChI:
InChI=1S/C18H16N6O12S2/c25-17(26)13(19-11-3-1-9(21(29)30)5-15(11)23(33)34)7-37-38-8-14(18(27)28)20-12-4-2-10(22(31)32)6-16(12)24(35)36/h1-6,13-14,19-20H,7-8H2,(H,25,26)(H,27,28)/t13-,14?/m0/s1/i17+2
SMILES:
C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NC(CSSCC(C(=O)O)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(=O)O
Molecular Formula:
C18H16N6O12S2
Molecular Weight:
574.5 g/mol
2,4-dinitrophenylcysteinyl disulfide
CAS No.: 133694-79-8
Main Products
VCID: VC0236876
Molecular Formula: C18H16N6O12S2
Molecular Weight: 574.5 g/mol
CAS No. | 133694-79-8 |
---|---|
Product Name | 2,4-dinitrophenylcysteinyl disulfide |
Molecular Formula | C18H16N6O12S2 |
Molecular Weight | 574.5 g/mol |
IUPAC Name | (2R)-3-[[2-carboxy-2-(2,4-dinitroanilino)ethyl]disulfanyl]-2-(2,4-dinitroanilino)(114C)propanoic acid |
Standard InChI | InChI=1S/C18H16N6O12S2/c25-17(26)13(19-11-3-1-9(21(29)30)5-15(11)23(33)34)7-37-38-8-14(18(27)28)20-12-4-2-10(22(31)32)6-16(12)24(35)36/h1-6,13-14,19-20H,7-8H2,(H,25,26)(H,27,28)/t13-,14?/m0/s1/i17+2 |
Standard InChIKey | UMGXLEJJKAWCHT-LYHHLTCISA-N |
Isomeric SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])N[C@@H](CSSCC(C(=O)O)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])[14C](=O)O |
SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NC(CSSCC(C(=O)O)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(=O)O |
Canonical SMILES | C1=CC(=C(C=C1[N+](=O)[O-])[N+](=O)[O-])NC(CSSCC(C(=O)O)NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C(=O)O |
Synonyms | 14C-DNPSSC 2,4-dinitrophenylcysteinyl disulfide DNPSSC |
PubChem Compound | 131656 |
Last Modified | Nov 11 2021 |
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